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Compound of Interest

Compound Name: 2,4-Dibromothiazole

Cat. No.: B130268 Get Quote

Abstract: This technical guide provides a comprehensive overview of 2,4-dibromothiazole, a

key halogenated heterocyclic compound. It is intended for researchers, scientists, and

professionals in drug development and medicinal chemistry. The document details the

compound's chemical structure, physicochemical properties, spectroscopic data, and

significant applications as a versatile building block in organic synthesis. Furthermore, it

includes detailed experimental protocols for its synthesis and visual diagrams illustrating its

synthetic pathways and reactivity, offering a thorough resource for laboratory and research

applications.

Chemical Structure and Identification
2,4-Dibromothiazole is a five-membered heterocyclic aromatic compound containing a

thiazole ring substituted with two bromine atoms at positions 2 and 4.[1][2] This structure,

featuring both nitrogen and sulfur heteroatoms, makes it a highly functionalized and reactive

intermediate.[1] The presence of two bromine atoms provides two reactive sites for further

chemical modification, particularly in cross-coupling reactions.[1]

Key identifiers for 2,4-Dibromothiazole are summarized below:
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Identifier Value

IUPAC Name 2,4-dibromo-1,3-thiazole[1][2]

Synonyms 2,4-Dibromothiazole, DBT[1]

CAS Number 4175-77-3[1][3][4]

Molecular Formula C₃HBr₂NS[1][3][4]

SMILES String Brc1csc(Br)n1[3][5][6]

InChI 1S/C3HBr2NS/c4-2-1-7-3(5)6-2/h1H[3][5][7]

InChI Key MKEJZKKVVUZXIS-UHFFFAOYSA-N[3][5][7]

Physicochemical Properties
2,4-Dibromothiazole is typically an off-white or pale yellow to light amber crystalline powder or

solid at room temperature.[1][2][8] It possesses a characteristic pungent or sulfurous odor.[1]

The compound is stable under normal storage conditions but should be protected from light

and moisture.[1]

A summary of its key quantitative properties is presented in the table below.

Property Value Source

Molecular Weight 242.92 g/mol [4][9]

Melting Point 80-84 °C [1][3][4][6][9]

Boiling Point 242.8 °C at 760 mmHg [1][10]

Density 2.324 g/cm³ [1]

Flash Point 100.6 °C [1]

LogP 2.668 [1][11]

Polar Surface Area (PSA) 41.13 Å² [1]

Spectroscopic Data
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Spectroscopic analysis is crucial for the identification and characterization of 2,4-
dibromothiazole.

¹H NMR: The proton nuclear magnetic resonance spectrum of 2,4-dibromothiazole in

CDCl₃ shows a characteristic singlet at approximately δ 7.21 ppm, corresponding to the

single proton at the C-5 position of the thiazole ring.[8]

¹³C NMR: The carbon NMR would show three distinct signals for the three carbon atoms in

the thiazole ring.

IR Spectroscopy: Infrared spectroscopy can be used to identify functional groups, though

specific peak assignments for this compound are not detailed in the provided results.

Mass Spectrometry: Mass spectrometry confirms the molecular weight of 242.92 g/mol and

shows a characteristic isotopic pattern due to the presence of two bromine atoms.[3][4]

Synthesis and Reactivity
2,4-Dibromothiazole is not a naturally occurring compound.[1] It is produced synthetically,

typically through the bromination of thiazole or 2-bromothiazole.[1][12][13] Reagents like

elemental bromine or N-bromosuccinimide (NBS) are commonly used in an inert solvent.[1][12]

The electron-withdrawing nature of the thiazole ring directs the electrophilic aromatic

substitution.[1]

The reactivity of 2,4-dibromothiazole is dominated by the two bromine substituents, which can

be selectively displaced in various organic reactions. It is a key intermediate in cross-coupling

reactions such as Suzuki and Stille couplings, allowing for the formation of new carbon-carbon

bonds to create more complex molecules.[1]
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Synthesis Pathways

Key Reactions and Applications
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Caption: Synthetic routes to 2,4-dibromothiazole and its subsequent reactivity in forming

bioactive compounds.

Experimental Protocols
Synthesis from 2,4-Thiazolidinedione
This protocol describes a general procedure for synthesizing 2,4-dibromothiazole from 2,4-

thiazolidinedione.[8]

Materials:

2,4-thiazolidinedione (19.5 mmol, 2.28 g)

Phosphorus tribromide (PBr₃) (87.0 mmol, 25.0 g)

Ice water (300 mL)

Sodium carbonate (solid)
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Dichloromethane (DCM) (3 x 150 mL)

Anhydrous sodium sulfate

Silica gel for column chromatography

Ethyl acetate/hexane solvent system

Procedure:

A mixture of 2,4-thiazolidinedione and phosphorus tribromide is heated at 130°C for 30

minutes.

The reaction mixture is cooled to room temperature.

The mixture is then carefully diluted with 300 mL of ice water.

Neutralize the solution by adding solid sodium carbonate in portions until effervescence

ceases.

The aqueous mixture is extracted three times with 150 mL of dichloromethane.

The combined organic layers are dried over anhydrous sodium sulfate, filtered, and

concentrated under reduced pressure.

The resulting residue is purified by flash column chromatography on silica gel, using an ethyl

acetate/hexane gradient (e.g., 0:100 to 5:95) to yield 2,4-dibromothiazole as light yellow

crystals (yield: 71%).[8]
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Caption: Workflow for the synthesis of 2,4-dibromothiazole from 2,4-thiazolidinedione.
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Applications in Research and Drug Development
2,4-Dibromothiazole is a valuable building block in medicinal chemistry and materials science.

[1][2]

Pharmaceutical Intermediates: It is a precursor for various 2,4-disubstituted thiazole

derivatives that exhibit a range of biological activities.[8] For instance, it is used in the

synthesis of survival motor neuron (SMN) protein modulators, which are of interest for

treating spinal muscular atrophy.[8]

Agrochemicals: The thiazole ring is a common feature in fungicides and other

agrochemicals, and 2,4-dibromothiazole serves as a key intermediate in their development.

[1][2]

Synthesis of Natural Products: It has been employed as a starting material in the total

synthesis of complex natural products, such as Melithiazole C, an antifungal agent.[8]

Materials Science: The compound is also explored in materials science for creating novel

materials with specific electronic or optical properties.[2]

Safety and Handling
2,4-Dibromothiazole is classified as a hazardous substance and must be handled with

appropriate safety precautions.

Hazards: It is harmful if swallowed (Acute toxicity, oral, Category 4), causes skin irritation

(Category 2), causes serious eye damage (Category 1), and may cause respiratory irritation

(STOT SE 3).[14]

Precautionary Measures: When handling, wear protective gloves, clothing, eye protection,

and face protection.[10] Use only in a well-ventilated area and avoid breathing dust or fumes.

Do not eat, drink, or smoke when using this product.[14]

Storage: Store in a locked, well-ventilated place, away from incompatible materials like

strong oxidizing agents.[10][15]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b130268?utm_src=pdf-body
https://wap.guidechem.com/dictionary/en/4175-77-3.html
https://cymitquimica.com/cas/4175-77-3/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0179775.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0179775.htm
https://www.benchchem.com/product/b130268?utm_src=pdf-body
https://wap.guidechem.com/dictionary/en/4175-77-3.html
https://cymitquimica.com/cas/4175-77-3/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0179775.htm
https://cymitquimica.com/cas/4175-77-3/
https://www.benchchem.com/product/b130268?utm_src=pdf-body
https://static.cymitquimica.com/products/54/pdf/sds-OR6487.pdf
https://file.medchemexpress.com/batch_PDF/HY-59304/2-4-Dibromothiazole-SDS-MedChemExpress.pdf
https://static.cymitquimica.com/products/54/pdf/sds-OR6487.pdf
https://file.medchemexpress.com/batch_PDF/HY-59304/2-4-Dibromothiazole-SDS-MedChemExpress.pdf
https://www.fishersci.com/store/msds?partNumber=AAH60230&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b130268?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal: Dispose of contents and container in accordance with local, regional, and national

regulations.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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